Cas no 1341684-67-0 (N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine)

• Product Name: N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine
• CAS No: 1341684-67-0
• MF: C₉H₁₇NO
• MW: 155.24
• CID: 5095541
• Update Time: 2025-08-03

N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-3-buten-1-yltetrahydro-
• N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine

• Inchi： 1S/C9H17NO/c1-2-3-6-10-8-9-5-4-7-11-9/h2,9-10H,1,3-8H2
• InChI Key： XWHOUYXPLALQBE-UHFFFAOYSA-N
• SMILES： C1CCC(CNCCC=C)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine

Recent Advances in the Study of N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine (CAS: 1341684-67-0)

N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine (CAS: 1341684-67-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features combining a tetrahydrofuran ring with an amine-functionalized butenyl chain, has been explored for its bioactive properties. Recent studies have focused on its synthesis, pharmacological activities, and potential as a building block for more complex therapeutic agents.

One of the key areas of research involving N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine is its role as an intermediate in the synthesis of novel drug candidates. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's ability to serve as a versatile scaffold for further functionalization has made it a valuable tool in the design of new therapeutic agents.

In addition to its synthetic applications, recent investigations have explored the pharmacological properties of N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine itself. Preliminary in vitro studies have shown that the compound exhibits moderate activity against certain cancer cell lines, suggesting potential anticancer properties. Researchers have hypothesized that this activity may be linked to the compound's ability to interfere with cellular signaling pathways, although further mechanistic studies are needed to confirm this.

The synthesis of N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine has also been optimized in recent years. A 2022 publication in Organic Letters detailed an improved synthetic route that enhances yield and purity while reducing the number of steps required. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The new method employs a catalytic asymmetric approach, which not only improves efficiency but also allows for the production of enantiomerically pure forms of the compound.

Looking ahead, researchers are particularly interested in exploring the potential of N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine as a precursor for the development of CNS-targeted drugs. The compound's structural features, including its ability to cross the blood-brain barrier, make it an attractive candidate for neurological applications. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, with some candidates expected to enter Phase I clinical trials within the next two years.

In conclusion, N-(tetrahydrofuran-2-ylmethyl)but-3-en-1-amine (CAS: 1341684-67-0) represents a promising chemical entity with diverse applications in drug discovery and development. Recent advances in its synthesis and biological evaluation have positioned it as a compound of significant interest in the field of medicinal chemistry. Future research directions will likely focus on expanding its therapeutic potential through structural modifications and comprehensive pharmacological profiling.